Cas no 83005-03-2 (Acetic acid, dichloro-, hexadecyl ester)

• Product name: Acetic acid, dichloro-, hexadecyl ester
• CAS No: 83005-03-2
• MF: C₁₈H₃₄Cl₂O₂
• MW: 353.367364406586
• CID: 679712
• PubChem ID: 6429533

Acetic acid, dichloro-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, dichloro-, hexadecyl ester
• hexadecyl 2,2-dichloroacetate
• DTXSID70423924
• Hexadecyl dichloroacetate
• 83005-03-2
• WDSYEOLRIOORQD-UHFFFAOYSA-N

• Inchi： InChI=1S/C18H34Cl2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-18(21)17(19)20/h17H,2-16H2,1H3
• InChI Key： WDSYEOLRIOORQD-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCOC(=O)C(Cl)Cl

Computed Properties

• Exact Mass: 352.1935857g/mol
• Monoisotopic Mass: 352.1935857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 26.3Ų